Cas no 2138037-98-4 (4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol
• CAS No: 2138037-98-4
• MF: C₁₅H₂₈FNO
• MW: 257.387328147888
• CID: 6394758
• PubChem ID: 165491995
• Update Time: 2025-05-21

4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160448
• 2138037-98-4
• 4-tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol
• 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C15H28FNO/c1-15(2,3)13-5-4-12(18)10-14(13)17-8-6-11(16)7-9-17/h11-14,18H,4-10H2,1-3H3
• InChI Key： YQCOTQONOWDLEB-UHFFFAOYSA-N
• SMILES： FC1CCN(CC1)C1CC(CCC1C(C)(C)C)O

Computed Properties

• Exact Mass: 257.21549268g/mol
• Monoisotopic Mass: 257.21549268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol

Research Briefing on 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol (CAS: 2138037-98-4)

The compound 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol (CAS: 2138037-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol scaffold substituted with a tert-butyl group and a fluoropiperidine moiety, exhibits promising pharmacological properties. Recent studies have focused on its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders and other medically relevant conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol as a potential modulator of sigma-1 receptors. The study highlighted the compound's high affinity for sigma-1 receptors, which play a crucial role in neuroprotection and cognitive function. The researchers employed a combination of molecular docking simulations and in vitro binding assays to elucidate the compound's mechanism of action, revealing its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another notable research effort, documented in a 2024 preprint on BioRxiv, explored the compound's application in pain management. The study demonstrated that 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol exhibits potent analgesic effects in murine models of chronic pain, with a favorable safety profile compared to existing opioid-based therapies. The researchers attributed these effects to the compound's ability to modulate both sigma-1 receptors and voltage-gated calcium channels, suggesting a multimodal mechanism of action that could reduce the risk of addiction and tolerance associated with conventional pain medications.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol. A 2023 patent application (WO202318765A1) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs asymmetric catalysis to achieve high enantioselectivity, which is critical given the stereospecific nature of many biological targets. This development could facilitate large-scale production and further preclinical evaluation of the compound.

Ongoing research is also investigating the compound's potential in oncology. Preliminary data presented at the 2024 American Association for Cancer Research (AACR) annual meeting indicated that 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol may enhance the efficacy of certain chemotherapeutic agents by modulating drug resistance pathways. While these findings are still in early stages, they open new avenues for combination therapies in cancer treatment.

In conclusion, 4-Tert-butyl-3-(4-fluoropiperidin-1-yl)cyclohexan-1-ol (CAS: 2138037-98-4) represents a versatile scaffold with multiple therapeutic applications. Its unique pharmacological profile, combined with recent synthetic advancements, positions it as a promising candidate for further drug development. Future research directions may include comprehensive toxicology studies, formulation optimization, and expanded clinical investigations to fully realize its therapeutic potential across various medical indications.